2-[1-(4-Fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C13H10FN5OS/c14-8-1-3-9(4-2-8)19-12-10(5-18-19)13(17-7-16-12)21-6-11(15)20/h1-5,7H,6H2,(H2,15,20)
• InChI Key: ZERQZIMLBTYHNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C3=C(C=N2)C(=NC=N3)SCC(=O)N)F
• Molecular Formula: C13H10FN5OS
• Molecular Weight: 303.32 g/mol

Description

“2-[1-(4-Fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide” is a compound that belongs to the class of pyrazolo[3,4-d]pyrimidines. Pyrazolopyrimidines are fused nitrogen-containing heterocyclic ring systems which are considered as privileged core skeletons in biologically active compounds. They are like bioisosteres of natural purine.

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines has been reported to be done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The synthesis involves the linkage of pyrazolo[3,4-d]pyrimidine with 1,4-disubstituted-1,2,3-triazoles via a methylene-oxy group.

Scientific Research Applications

Neuroinflammation Imaging

A series of novel pyrazolo[1,5-a]pyrimidines, closely related to this compound, have been synthesized and evaluated for their potential to bind to the translocator protein 18 kDa (TSPO), recognized as an early biomarker of neuroinflammatory processes. These derivatives displayed subnanomolar affinity for TSPO and confirmed their potential as in vivo PET radiotracers for neuroinflammation imaging (Damont et al., 2015).

Peripheral Benzodiazepine Receptor Study

Fluoroethoxy and fluoropropoxy substituted derivatives have shown high in vitro affinity and selectivity for peripheral benzodiazepine receptors (PBRs), with promising implications for the imaging of PBR expression in neurodegenerative disorders (Fookes et al., 2008).

Adenosine Receptor Probes

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives have been explored as antagonists for the human A2A adenosine receptor (AR), with the development of high-affinity functionalized congeners as pharmacological probes for studying the A2A AR (Kumar et al., 2011).

Antioxidant, Anti-Breast Cancer, and Anti-Inflammatory Properties

Novel pyrazole carbaldehyde derivatives synthesized from 4-(4-fluorophenyl)-6-isopropyl-2-(methylsulfonyl)pyrimidine-5-carbohydrazides have shown significant antioxidant, anti-breast cancer, and anti-inflammatory properties, highlighting the potential of these derivatives as future COX-2 inhibitors or anti-inflammatory drugs (Thangarasu et al., 2019).

Cancer Imaging

Derivatives of the compound have been discovered as novel translocator protein (TSPO) ligands, showing enhanced affinity compared to other pyrazolopyrimidine-based TSPO ligands and demonstrating potential as improved probes for molecular imaging of TSPO-expressing cancers (Tang et al., 2013).